Cas no 1803758-24-8 (Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate
• CAS No: 1803758-24-8
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4943152
• Update Time: 2025-05-25

Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H10F3NO2S/c1-2-18-10(17)5-7-3-4-9(12(13,14)15)11(19)8(7)6-16/h3-4,19H,2,5H2,1H3
• InChI Key： TXFAOYHCXHJYPW-UHFFFAOYSA-N
• SMILES： SC1=C(C(F)(F)F)C=CC(=C1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate

Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate (CAS No. 1803758-24-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate, identified by its CAS number 1803758-24-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a trifluoromethyl group, a cyano group, and a thiol moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of these functional groups not only enhances its reactivity but also opens up diverse synthetic pathways, making it a cornerstone in the development of novel therapeutic agents.

The trifluoromethyl group is a well-known pharmacophore that imparts metabolic stability and lipophilicity to drug candidates, thereby improving their bioavailability and pharmacokinetic profiles. In contrast, the cyano group can serve as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or to modify existing ones. The thiol functionality, on the other hand, is highly reactive and can participate in various coupling reactions, including thiol-ene and thiol-disulfide exchanges, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, particularly those containing sulfur and nitrogen heteroatoms. The compound Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate has emerged as a key building block in this area. Its structural features make it an ideal candidate for exploring novel synthetic strategies that leverage transition-metal catalysis and organometallic chemistry. These approaches have enabled the efficient construction of complex scaffolds that are difficult to access through traditional organic synthesis methods.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in the development of drugs targeting various diseases. For instance, researchers have explored its utility in synthesizing inhibitors of enzymes involved in inflammatory pathways. The trifluoromethyl group enhances the binding affinity of such inhibitors by increasing their lipophilicity, while the cyano and thiol groups provide opportunities for further derivatization to optimize pharmacological properties. Preliminary studies have indicated that derivatives of this compound exhibit promising anti-inflammatory activity, making them attractive candidates for further development.

Another area where Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate has found utility is in the synthesis of anticancer agents. The combination of electron-withdrawing groups such as the cyano and trifluoromethyl moieties can enhance the cytotoxicity of drug candidates by improving their ability to interact with biological targets. Additionally, the thiol group can be exploited to design prodrugs that release active species selectively within tumor cells, thereby minimizing side effects on healthy tissues. These findings highlight the compound's potential as a scaffold for developing next-generation chemotherapeutic agents.

The synthesis of Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate itself is an intriguing challenge that has prompted innovation in synthetic chemistry. Recent advances in catalytic methods have enabled more efficient and sustainable routes to this compound compared to traditional approaches. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the phenyl ring with high selectivity and yield. Furthermore, green chemistry principles have been integrated into its synthesis by utilizing solvent-free conditions and recyclable catalysts, thereby reducing environmental impact.

The versatility of this compound is further underscored by its applications in material science. The presence of multiple functional groups allows for its incorporation into polymers and coatings that exhibit enhanced mechanical strength and thermal stability. These properties make it a valuable precursor for developing advanced materials used in industries ranging from aerospace to electronics. By tailoring the molecular structure through strategic functionalization, researchers can fine-tune the material properties to meet specific application requirements.

In conclusion, Ethyl 2-cyano-3-mercapto-4-(trifluoromethyl)phenylacetate (CAS No. 1803758-24-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic strategies and functionalization pathways, making it an indispensable tool for chemists seeking to develop innovative solutions. As research continues to uncover new applications for this molecule, its importance is likely to grow even further, solidifying its role as a cornerstone in modern chemical synthesis.